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Compound of Interest

Compound Name: Dimethyldiphenylsilane

Cat. No.: B1345635

This technical guide provides a comprehensive overview of commercial suppliers, purification
methods, and analytical techniques for high-purity dimethyldiphenylsilane. It is intended for
researchers, scientists, and drug development professionals who require this compound for
their work.

Introduction to Dimethyldiphenylsilane

Dimethyldiphenylsilane (CAS No. 778-24-5), with the chemical formula (CeHs)2Si(CHs)z, is a
versatile organosilicon compound. Its unique properties, including thermal stability and
chemical reactivity, make it a valuable reagent and intermediate in various fields, including
organic synthesis and pharmaceutical development. The purity of dimethyldiphenylsilane is
critical for these applications, as impurities can lead to side reactions, lower yields, and
compromised product quality.

Commercial Suppliers of Dimethyldiphenylsilane

A variety of chemical suppliers offer dimethyldiphenylsilane, primarily in purities of 97% or
greater. High-purity grades (>99%) are less common but available from specialized suppliers.
The following tables summarize the available information on commercial suppliers and their
product specifications.

Table 1: Commercial Suppliers of Standard Purity Dimethyldiphenylsilane
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Supplier Purity Specification Analytical Method Package Size
Sigma-Aldrich 97% GC 5g, 25¢g
J & K SCIENTIFIC

97.0% (GC) GC 25mL, 5mL
LTD.
TCI (Shanghai)

>97.0% (GC) GC 25mL, 5mL
Development Co., Ltd.
Meryer (Shanghai)
Chemical Technology >97.0% (GC) GC 5mL, 25mL
Co., Ltd.
Shandong Xiya N

) >=97.0% Not Specified 5mL, 25mL

Chemical Co., Ltd
Shanghai Aladdin Bio-
Chem Technology 97% Not Specified 1mL, 5mL, 25mL

Co.LTD

Table 2: Commercial Suppliers of High-Purity Dimethyldiphenylsilane

Supplier Purity Specification Analytical Method Package Size

Wuxi InterpiPharm,
| 99% HPLC 1kg, 5kg
nc.

Note: The availability and specifications from suppliers are subject to change. It is
recommended to contact the suppliers directly for the most current information and to request a
Certificate of Analysis (CoA) for specific batches.

Synthesis and Purification of High-Purity
Dimethyldiphenylsilane

High-purity dimethyldiphenylsilane can be obtained through various synthesis and
purification methods.
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Synthesis

A common method for the synthesis of dimethyldiphenylsilane is the Grignard reaction. This
involves the reaction of a dichlorodimethylsilane with phenylmagnesium bromide.

Experimental Protocol: Grignard Synthesis of Dimethyldiphenylsilane (lllustrative)

» Grignard Reagent Preparation: In a flame-dried, three-necked flask equipped with a reflux
condenser, dropping funnel, and mechanical stirrer, magnesium turnings are placed.
Anhydrous diethyl ether is added to cover the magnesium. A solution of bromobenzene in
anhydrous diethyl ether is added dropwise from the dropping funnel to initiate the formation
of phenylmagnesium bromide. The reaction is typically initiated with a small crystal of iodine.

» Reaction with Dichlorodimethylsilane: Once the Grignard reagent formation is complete, the
solution is cooled in an ice bath. A solution of dichlorodimethylsilane in anhydrous diethyl
ether is added dropwise from the dropping funnel with vigorous stirring.

o Work-up: After the addition is complete, the reaction mixture is stirred for an additional period
at room temperature. The reaction is then quenched by the slow addition of a saturated
agueous solution of ammonium chloride. The organic layer is separated, and the aqueous
layer is extracted with diethyl ether. The combined organic extracts are washed with brine,
dried over anhydrous magnesium sulfate, and the solvent is removed under reduced
pressure.
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« To cite this document: BenchChem. [Commercial Suppliers and Technical Guide for High-
Purity Dimethyldiphenylsilane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1345635#commercial-suppliers-of-high-purity-
dimethyldiphenylsilane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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